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Compound of Interest

Compound Name: L-Alanine isopropyl ester

Cat. No.: B3007622

Introduction: L-Alanine isopropyl ester hydrochloride is a key amino acid derivative serving
as a versatile intermediate in various scientific and industrial applications. Its significance is
particularly pronounced in pharmaceutical development and organic synthesis, where it
functions as a crucial chiral building block.[1][2] This technical guide provides an in-depth
overview of its chemical properties, synthesis protocols, and primary applications, tailored for
researchers, scientists, and professionals in drug development.

Core Data and Chemical Identifiers

L-Alanine isopropyl ester hydrochloride is characterized by specific identifiers and
physicochemical properties that are critical for its application in research and synthesis.
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Identifier Value Source
CAS Number 62062-65-1 (11131141
Molecular Formula C6H13NO2 - HCI [1]
Molecular Weight 167.63 g/mol [1][5]

isopropyl (2S)-2-
IUPAC Name aminopropanoate;hydrochlorid [31[5]

e

(S)-2-Aminopropionic Acid

Isopropyl Ester Hydrochloride,
Synonyms Isopropyl (S)-2-

Aminopropionate

Hydrochloride
PubChem CID 44228899 [1]
MDL Number MFCD08059709 [1]
Physicochemical Properties Value Source

Appearance White crystalline powder [1]
Purity >98% (TLC) [1]
Melting Point 85°C [4]

Soluble in water and organic
Solubility solvents like methanol and

DMSO.[1][6][7]

Storage Conditions

Store at 0-8 °C

[1]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[3]4]

Precautionary Statements

P260, P262, P271

[3]4]
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Experimental Protocols: Synthesis Methodologies

The synthesis of L-Alanine isopropyl ester hydrochloride is primarily achieved through the
esterification of L-Alanine. Below are detailed protocols for two distinct methods.

Method 1: Synthesis using Thionyl Chloride and Alumina Catalyst

This method emphasizes reduced environmental impact by minimizing the use of highly
corrosive thionyl chloride through the application of a reusable metal catalyst.[8]

o Materials:

o L-Alanine (89g, 1.0 mol)

o

Isopropanol (180 mL)

o

Thionyl chloride (5.81 mL)

[¢]

Alumina (10g)

[¢]

2N Hydrochloric Acid (HCI)

o

Diethyl ether (100 mL)

e Procedure:

[¢]

Combine 180 mL of isopropanol and 5.81 mL of thionyl chloride in a reaction vessel. Stir
the mixture for 5 minutes.[8]

[¢]

Add 89g of L-Alanine and 10g of alumina to the vessel.[8]

[¢]

Stir the suspension at 20°C and maintain the reaction temperature at 40°C for 24 hours.[8]

o

After the reaction period, cool the solution and dropwise add 2N HCI to adjust the pH to 6.

[8]

o

Heat the solution to 45°C, then concentrate it.[8]
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o Cool the concentrated solution to 25°C and add 100 mL of diethyl ether while stirring to
induce crystallization.[8]

o Centrifuge the mixture at 3000 r/min for 10 minutes to collect the crystalline product.[8]

o The resulting product is L-Alanine isopropyl ester hydrochloride with a reported purity of
99.4% and a yield of approximately 92.5%.[8]

Method 2: Synthesis via Ring-Closure and Opening

This novel route involves the formation of an oxazolidinedione intermediate from L-alanine,
followed by ring-opening and salt formation.[9]

o Materials:

o 4-methyl-2,5-oxazolidinedione (1159, 1.0 mol) (Synthesized from L-alanine and
triphosgene)

o

Toluene (5750q)

[e]

3-methyl-1-octylimidazolium bis(trifluoromethylsulfonyl)imide (ionic liquid catalyst) (469)

o

Strongly acidic ion-exchange resin (239)

[¢]

Isopropanol (729)

[¢]

Dry hydrogen chloride gas

e Procedure:

o

In a reactor, add 1159 of 4-methyl-2,5-oxazolidinedione, 575g of toluene, 46g of the ionic
liquid, and 23g of the acidic ion-exchange resin. Stir to create a uniform mixture.[9]

o

Add 72g of isopropanol to the mixture.[9]

[¢]

Heat the reaction to 50°C and maintain stirring for 20 hours.[9]

[¢]

After the reaction is complete, cool the mixture to room temperature.[9]
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o Filter the mixture to remove insoluble matter.[9]

o Pass dry hydrogen chloride gas through the filtrate under cooling until no more solid
precipitates.[9]

o Stir for an additional 30 minutes, then collect the precipitated white solid by filtration. This
is the crude product.[9]

o Recrystallize the crude product from isopropanol to obtain pure L-Alanine isopropyl
ester hydrochloride. The reported yield is approximately 83.2%.[9]

Applications in Research and Drug Development

L-Alanine isopropyl ester hydrochloride is a cornerstone intermediate in several high-value
applications.

o Pharmaceutical Synthesis: Its most prominent role is as a key intermediate in the synthesis
of antiviral drugs, notably the anti-Hepatitis C virus (HCV) agent Sofosbuvir.[6][9][10] It is
also used in the preparation of phosphoramidate prodrugs that act as inhibitors of HCV
NS5B RNA-dependent RNA polymerase.[4]

o Peptide Chemistry: The compound serves as a protected form of alanine, enabling its
controlled incorporation into peptide chains during synthesis.[1][2]

» Chiral Building Block: As a chiral molecule, it is an essential starting material in asymmetric
synthesis, allowing for the creation of stereospecific pharmaceuticals and other fine
chemicals.[1][6]

» Biochemical Research: It is utilized in studies related to protein metabolism and synthesis,
helping to elucidate the behavior of amino acids in biological systems.[1][2]

e Other Industries: The compound also finds use in cosmetics for its moisturizing properties
and in biotechnology as a component of cell culture media.[1]

Visualized Workflows and Relationships

General Synthesis Workflow
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The following diagram illustrates the fundamental process of synthesizing L-Alanine isopropyl
ester hydrochloride through the esterification of L-Alanine.

Reactants Reagents/Catalysts

Acid Catalyst

L-Alanine Isopropanol (e.g., SOCl2, HCI, Alumina)

Esterification Reaction

L-Alanine Isopropyl Ester

Salt Formation

(with HCI)

L-Alanine Isopropyl
Ester Hydrochloride

Click to download full resolution via product page
Caption: General synthesis pathway for L-Alanine isopropyl ester hydrochloride.
Role as a Pharmaceutical Intermediate

This diagram shows the logical relationship of L-Alanine isopropyl ester hydrochloride as a
key intermediate in the synthesis of complex Active Pharmaceutical Ingredients (APIs).
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L-Alanine Isopropyl Phosphoramidate
Ester Hydrochloride Side Chain Synthesis

API Core Structure
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Coupling Reaction

Final API
(e.g., Sofosbuvir)

Click to download full resolution via product page

Caption: Role as a key intermediate in Active Pharmaceutical Ingredient (API) synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Alanine Isopropyl Ester Hydrochloride: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3007622#l-alanine-isopropyl-ester-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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